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Compound Profile and Selectivity

The table below summarizes the key biochemical and cellular characteristics of VPS34-IN1:

Property Description

Target Vacuolar Protein Sorting 34 (Vps34), the sole class III PI3K [1] [2]

In Vitro IC₅₀ 25 nM [1] [2]

Selectivity Profile Highly selective; no significant inhibition of 340 protein kinases or 25 other lipid

kinases tested, including all class I and class II PI3K isoforms [1] [3]

Primary Cellular
Effect

Rapid, dose-dependent reduction of cellular PtdIns(3)P; disperses PtdIns(3)P-

binding probes from endosome membranes within 1 minute [1]

Key Downstream
Target

Serum- and glucocorticoid-regulated kinase 3 (SGK3); VPS34-IN1 induces a

rapid 50-60% loss of SGK3 phosphorylation [1] [2]
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VPS34-IN1 inhibits Vps34's catalytic activity, preventing the phosphorylation of its sole substrate,

phosphatidylinositol (PtdIns), into phosphatidylinositol 3-phosphate (PtdIns(3)P) [1] [4]. This reduction in

PtdIns(3)P levels disrupts the recruitment of effector proteins that contain PX or FYVE domains, which is

crucial for various cellular functions.

The diagram below illustrates the cellular signaling pathways affected by VPS34-IN1:
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VPS34-IN1 has been instrumental in several research contexts:

SGK3 Regulation: VPS34-IN1 revealed that SGK3 kinase activity depends on PtdIns(3)P binding via

its PX domain. Combining VPS34-IN1 with class I PI3K inhibitors nearly completely ablated SGK3

activity, suggesting its activity is controlled by two pools of PtdIns(3)P—one produced directly by

Vps34 and another derived from the class I PI3K product PtdIns(3,4,5)P3 [1] [2].

Antileukemic Activity: In Acute Myeloid Leukemia (AML), VPS34-IN1 induced apoptosis in AML

cell lines and primary patient samples without affecting normal CD34+ hematopoietic cells [3]. It

exhibited pleiotropic effects, including inhibition of basal and drug-induced autophagy, impairment of

vesicular trafficking, and disruption of mTORC1 and STAT5 signaling, particularly in FLT3-ITD

mutant AML [3].
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Metabolic Reprogramming: Studies in heterozygous Vps34 kinase-dead mice, which model

pharmacological inhibition, showed that reduced Vps34 activity enhances insulin sensitivity and

glucose tolerance [5]. The mechanism involves reprogramming mitochondrial metabolism, reducing

hepatic glucose production, and increasing glucose uptake in muscle [5].

Experimental Protocol Guidance

Key methodological considerations for using VPS34-IN1 in cellular assays are summarized below:

Aspect Protocol Details

Validating Target
Engagement

Treat cells and monitor rapid dispersal of fluorescent PtdIns(3)P probes (e.g.,
GFP-2xFYVE) from endosomes. Significant effects can be seen within 1-5
minutes of treatment [1].

Monitoring
Downstream
Inhibition

Use Western blotting to detect a rapid reduction in SGK3 phosphorylation. A

~50-60% loss can occur within 1 minute of treatment, serving as a robust
biomarker for Vps34 inhibition [1] [2].

Assessing
Autophagy

Monitor autophagy using GFP-LC3 translocation. VPS34-IN1 treatment reduces
the number of GFP-LC3 puncta per cell, indicating inhibition of autophagosome

formation [3] [6].

Combination
Studies

To dissect phosphoinositide signaling, combine with class I PI3K inhibitors (e.g.,

GDC-0941). This can reveal complementary pathways, as seen in the near-
complete ablation of SGK3 activity [1].

Therapeutic Potential and Research Utility

Therapeutic Implications: Research using VPS34-IN1 and related inhibitors suggests Vps34 is a

potential drug target for several conditions. The antileukemic activity of VPS34-IN1 highlights its

potential in oncology [3]. The enhanced insulin sensitivity observed in models of Vps34 inhibition

suggests potential for Type-2 diabetes [5]. Furthermore, VPS34's role in thrombosis indicates

relevance for cardiovascular diseases [7].
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Utility as a Research Probe: VPS34-IN1's primary value lies in its high selectivity, which makes it an

excellent chemical probe for delineating the physiological and cellular roles of Vps34's kinase activity,

distinct from its scaffolding function [1] [5]. Monitoring SGK3 phosphorylation provides a reliable

cellular biomarker for Vps34 activity, analogous to the use of Akt phosphorylation for class I PI3K

activity [1] [2].

VPS34-IN1 is a foundational tool for investigating PtdIns(3)P-dependent processes. Its most critical and

rapid cellular readout is the loss of SGK3 phosphorylation, which you can typically detect within one minute

of treatment [1].
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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